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Compound of Interest

Compound Name: Sudan Il

Cat. No.: B1681776

This technical guide provides a comprehensive overview of the molecular formula and weight
of the lysochrome diazo dye, Sudan lll. It is intended for researchers, scientists, and drug
development professionals who require detailed information on the fundamental chemical
properties of this compound.

Chemical Identity and Molecular Formula

Sudan lll is a synthetic, fat-soluble dye belonging to the azo class of compounds.[1][2] It is
structurally related to azobenzene.[2] The IUPAC name for Sudan Il is 1-[[4-
(phenyldiazenyl)phenyl]diazenyl]lnaphthalen-2-ol.[1][3][4] The molecular formula for Sudan Il
has been consistently determined to be C22H16N4O.[1][3][5][6][7][8] This formula indicates that
each molecule of Sudan Ill contains 22 carbon atoms, 16 hydrogen atoms, 4 nitrogen atoms,
and 1 oxygen atom.

Molecular Weight

The molecular weight of a compound is a critical parameter in a wide range of scientific
applications, including stoichiometry, solution preparation, and analytical chemistry. The
molecular weight of Sudan Il is derived from its molecular formula and the atomic weights of
its constituent elements.

The calculated molecular weight is approximately 352.39 g/mol .[5][7] Different sources may
report slightly varied values due to rounding of atomic weights, with some listing it as 352.40
g/mol or 352.4 g/mol .[1][6] The exact mass is 352.1324 g/mol .[3]
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Summary of Physicochemical Properties

For ease of reference, the key quantitative and qualitative properties of Sudan lll are
summarized in the table below.

Property Value References
Molecular Formula C22H16N4O [L131516l7118l1
Molecular Weight 352.39 g/mol [51[7]
Exact Mass 352.1324 g/mol [3]
CAS Number 85-86-9 [3][5]
Appearance Reddish-brown powder or (5]

crystals
Melting Point 199 °C (decomposes) [5181I9]

Insoluble in water; Soluble in

Solubility fats, ethanol, acetone, and [1]
chloroform
Maximum Absorption 507 nm [1]

Logical Relationship of Sudan lll Properties

The following diagram illustrates the logical flow from the compound's identity to its
fundamental molecular properties.

Molecular Weight
calculates to ~352.39 g/mol
: . determines V(]I ETRI VY
1-[[4-(phenyld|azenyl)phenyl]d|azeny|]naphtha|en-2-o}—>
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Figure 1. Relationship between the identifiers and molecular properties of Sudan lil.

Experimental Protocols for Property Determination

While this guide focuses on the established molecular formula and weight, the determination of

these properties relies on standard analytical techniques.

e Mass Spectrometry: This is a primary technique for determining the molecular weight of a
compound. In this method, the compound is ionized, and the mass-to-charge ratio of the
resulting ions is measured. High-resolution mass spectrometry can provide the exact mass,
which can be used to deduce the molecular formula.

o Elemental Analysis: This experimental method determines the percentage composition of a
compound. For Sudan lll, elemental analysis would yield the percentage of Carbon,
Hydrogen, Nitrogen, and Oxygen. These percentages can then be used to calculate the
empirical formula, which, in conjunction with the molecular weight from mass spectrometry,

confirms the molecular formula.

A general workflow for the determination of molecular formula and weight is outlined below.
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Determination of Molecular Properties
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Figure 2. Experimental workflow for determining the molecular formula and weight of a
compound like Sudan Iil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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